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Compound of Interest

Compound Name: Butane-1,4-diyl diacetoacetate

Cat. No.: B080957 Get Quote

For researchers and scientists in drug development, the proper disposal of chemical reagents

is a critical component of laboratory safety and regulatory compliance. This guide provides

essential safety and logistical information for the disposal of Butane-1,4-diyl diacetoacetate
(CAS No. 13018-41-2), ensuring that operational procedures are clear, concise, and adhere to

safety standards.

Butane-1,4-diyl diacetoacetate is a chemical compound used in various research

applications. According to available safety data, it is not classified as a hazardous substance

under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]

[2][3] However, the absence of a formal hazard classification does not negate the need for

careful handling and proper disposal. Adherence to standard laboratory safety protocols and

local environmental regulations is paramount.

Key Safety and Handling Information
While Butane-1,4-diyl diacetoacetate is not classified as hazardous, general safe handling

practices should always be observed. This includes wearing appropriate personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in

a well-ventilated area.

Quantitative Data Summary
The following table summarizes the available physical and chemical property data for Butane-
1,4-diyl diacetoacetate. Note the absence of specific toxicity or flammability limits, which
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aligns with its non-hazardous classification.

Property Value

Molecular Formula C₁₂H₁₈O₆

Molecular Weight 258.27 g/mol [1]

CAS Number 13018-41-2[1][2][4][5][6]

GHS Hazard Classification Not Classified[1][2][3]

Boiling Point 371.4°C at 760 mmHg[3]

Flash Point 163.2°C[3]

Density 1.133 g/cm³[3]

Experimental Protocol: Disposal of Butane-1,4-diyl
diacetoacetate
The following step-by-step protocol outlines the recommended procedure for the disposal of

Butane-1,4-diyl diacetoacetate.

1. Personal Protective Equipment (PPE) Confirmation:

Ensure that safety goggles, chemical-resistant gloves (e.g., nitrile), and a laboratory coat are

worn.

2. Waste Collection:

Collect waste Butane-1,4-diyl diacetoacetate in a designated, properly labeled, and sealed

waste container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless compatibility has been confirmed.

3. Labeling:
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Clearly label the waste container with "Waste Butane-1,4-diyl diacetoacetate" and the CAS

number "13018-41-2".

4. Storage:

Store the sealed waste container in a designated, well-ventilated waste storage area, away

from incompatible materials.

5. Disposal:

Dispose of the waste through your institution's chemical waste disposal program.

Provide the waste management team with all available safety information, noting its non-

hazardous classification.

Always consult and adhere to local, state, and federal environmental regulations for chemical

disposal.

Disposal Workflow
The logical flow for the proper disposal of Butane-1,4-diyl diacetoacetate is illustrated in the

diagram below.
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Caption: Disposal workflow for Butane-1,4-diyl diacetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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